Cas no 2103420-68-2 (tert-butyl 3-(2-amino-3-ethoxy-3-oxopropyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-amino-3-ethoxy-3-oxopropyl)azetidine-1-carboxylate
• CAS No: 2103420-68-2
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 4638556
• Update Time: 2025-10-29

tert-butyl 3-(2-amino-3-ethoxy-3-oxopropyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinepropanoic acid, α-amino-1-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
• tert-Butyl 3-(2-amino-3-ethoxy-3-oxopropyl)azetidine-1-carboxylate
• tert-butyl 3-(2-amino-3-ethoxy-3-oxopropyl)azetidine-1-carboxylate

• Inchi： 1S/C13H24N2O4/c1-5-18-11(16)10(14)6-9-7-15(8-9)12(17)19-13(2,3)4/h9-10H,5-8,14H2,1-4H3
• InChI Key： RDTOLONKRFHGDV-UHFFFAOYSA-N
• SMILES： C(N1CC(CC(N)C(=O)OCC)C1)(=O)OC(C)(C)C

Additional information on tert-butyl 3-(2-amino-3-ethoxy-3-oxopropyl)azetidine-1-carboxylate

tert-butyl 3-(2-amino-3-ethoxy-3-oxopropyl)azetidine-1-carboxylate (CAS No. 2103420-68-2): A Comprehensive Overview

tert-butyl 3-(2-amino-3-ethoxy-3-oxopropyl)azetidine-1-carboxylate (CAS No. 2103420-68-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to tert-butyl 3-(2-amino-3-ethoxy-3-oxopropyl)azetidine-1-carboxylate.

The chemical structure of tert-butyl 3-(2-amino-3-ethoxy-3-oxopropyl)azetidine-1-carboxylate is composed of an azetidine ring, a tert-butyl group, and a substituted amino acid moiety. The azetidine ring, a four-membered heterocycle, is known for its high reactivity and ability to form stable complexes with various metal ions. The tert-butyl group provides steric protection and enhances the stability of the compound. The amino acid moiety, specifically the 2-amino-3-ethoxy-3-oxopropyl group, introduces functional groups that can participate in various chemical reactions and biological interactions.

The synthesis of tert-butyl 3-(2-amino-3-ethoxy-3-oxopropyl)azetidine-1-carboxylate typically involves multi-step procedures that require precise control over reaction conditions. One common approach is to start with the azetidine ring and sequentially introduce the tert-butyl and amino acid moieties. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient method for synthesizing this compound using palladium-catalyzed coupling reactions followed by selective deprotection steps. This method not only improved the yield but also minimized side reactions, making it suitable for large-scale production.

In terms of its biological activity, tert-butyl 3-(2-amino-3-ethoxy-3-oxopropyl)azetidine-1-carboxylate has shown promising results in various preclinical studies. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in neurodegenerative diseases. Specifically, it was found to effectively inhibit the activity of cholinesterase enzymes, which are key targets in the treatment of Alzheimer's disease. The mechanism of action involves binding to the active site of these enzymes, thereby preventing them from breaking down acetylcholine, a neurotransmitter crucial for cognitive function.

Beyond its potential as a therapeutic agent, tert-butyl 3-(2-amino-3-ethoxy-3-oxopropyl)azetidine-1-carboxylate has also been explored for its use in drug delivery systems. A study published in the International Journal of Pharmaceutics investigated the encapsulation of this compound into polymeric nanoparticles for targeted drug delivery. The results showed that encapsulation significantly enhanced the bioavailability and pharmacokinetic properties of the compound, making it a viable candidate for further clinical development.

The safety profile of tert-butyl 3-(2-amino-3-ethoxy-3-oxopropyl)azetidine-1-carboxylate has also been evaluated in several preclinical studies. Toxicity assessments conducted using both in vitro and in vivo models indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, tert-butyl 3-(2-amino-3.ethoxy.3 oxopropyl)azetidine 1 carboxylate (CAS No. 2103420 68 2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for the development of novel therapeutic agents and drug delivery systems. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its properties for clinical use.